Cas no 1508643-93-3 (2-cycloheptylethanimidamide)

• Product Name: 2-cycloheptylethanimidamide
• CAS No: 1508643-93-3
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 6279688
• PubChem ID: 83682036
• Update Time: 2025-10-31

2-cycloheptylethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-cycloheptylethanimidamide
• EN300-1762644
• SCHEMBL20402874
• 1508643-93-3

• Inchi： 1S/C9H18N2/c10-9(11)7-8-5-3-1-2-4-6-8/h8H,1-7H2,(H3,10,11)
• InChI Key： NJADMZOKUSCKLO-UHFFFAOYSA-N
• SMILES： NC(CC1CCCCCC1)=N

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-cycloheptylethanimidamide

Professional Introduction to Compound with CAS No. 1508643-93-3 and Product Name: 2-cycloheptylethanimidamide

The compound with the CAS number 1508643-93-3 and the product name 2-cycloheptylethanimidamide represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and molecular pharmacology. The 2-cycloheptylethanimidamide moiety, a derivative of ethanimidamide, introduces a cycloheptyl group that modulates its physicochemical properties, making it a promising candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 2-cycloheptylethanimidamide structure combines the amide functionality with a cycloheptyl ring, which is known for its ability to enhance binding affinity and metabolic stability. This combination has been explored in various pharmacological contexts, particularly in the design of inhibitors targeting enzymes involved in critical biological pathways.

In the realm of academic research, studies have demonstrated that derivatives of 2-cycloheptylethanimidamide exhibit significant inhibitory activity against certain enzymes implicated in inflammatory and neurodegenerative diseases. The cycloheptyl group, in particular, has been shown to improve solubility and bioavailability, which are crucial factors for drug efficacy. Furthermore, computational modeling and molecular dynamics simulations have been employed to understand the binding interactions between 2-cycloheptylethanimidamide and its target proteins, providing insights into its mechanism of action.

One of the most compelling aspects of 2-cycloheptylethanimidamide is its versatility in chemical modification. Researchers have utilized various synthetic strategies to derive analogs with enhanced pharmacological properties. For instance, functionalization at the amide bond or introduction of additional substituents on the cycloheptyl ring has led to compounds with improved selectivity and reduced toxicity. These modifications are essential for optimizing drug candidates for clinical trials.

The compound’s potential extends beyond traditional pharmaceutical applications. In agrochemical research, derivatives of 2-cycloheptylethanimidamide have been investigated for their herbicidal and pesticidal properties. The structural features that make it attractive for medicinal chemistry also contribute to its efficacy in controlling pests and weeds without harming beneficial crops. This dual functionality underscores the broad utility of such compounds in addressing multiple challenges across different sectors.

From a regulatory perspective, the synthesis and handling of 2-cycloheptylethanimidamide must adhere to stringent guidelines to ensure safety and environmental compliance. While it does not fall under categories such as hazardous chemicals or controlled substances, proper protocols must be followed to minimize risks associated with laboratory operations. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation in workspaces where the compound is handled.

The future direction of research on 2-cycloheptylethanimidamide is likely to focus on expanding its therapeutic applications through innovative drug design approaches. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved pharmacokinetic profiles. Additionally, preclinical studies will be essential to evaluate the safety and efficacy of these compounds before they can be advanced to human trials.

In conclusion, the compound with CAS no. 1508643-93-3, known as 2-cycloheptylethanimidamide, represents a fascinating subject of study in chemical biology and pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in ongoing research efforts aimed at developing new treatments for various diseases. As scientific understanding continues to evolve, so too will the applications and significance of this compound in both academic and industrial settings.